Cas no 1040644-89-0 (6-[1-(ethanesulfonyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline)

• Product Name: 6-[1-(ethanesulfonyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline
• CAS No: 1040644-89-0
• MF: C₁₇H₁₆N₄O₂S₂
• MW: 372.464540481567
• CID: 5383299
• Update Time: 2025-05-19

6-[1-(ethanesulfonyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-[1-(Ethylsulfonyl)-4,5-dihydro-3-(2-thienyl)-1H-pyrazol-5-yl]quinoxaline
• 6-[1-(ethanesulfonyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline

• Inchi： 1S/C17H16N4O2S2/c1-2-25(22,23)21-16(11-15(20-21)17-4-3-9-24-17)12-5-6-13-14(10-12)19-8-7-18-13/h3-10,16H,2,11H2,1H3
• InChI Key： NHVVZIQXRSPXFP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C3N(S(CC)(=O)=O)N=C(C4SC=CC=4)C3)=CC=2)N=CC=1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.7±60.0 °C(Predicted)
• pka: 0.14±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-[1-(ethanesulfonyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline

6-[1-(Ethanesulfonyl)-3-(Thiophen-2-Yl)-4,5-Dihydro-1H-Pyrazol-5-Yl]Quinoxaline: A Comprehensive Overview

6-[1-(Ethanesulfonyl)-3-(Thiophen-2-Yl)-4,5-Dihydro-1H-Pyrazol-5-Yl]Quinoxaline is a highly specialized organic compound with the CAS Registry Number 1040644-89-0. This compound belongs to the class of heterocyclic compounds, specifically featuring a quinoxaline core structure. The molecule is characterized by its unique substitution pattern, which includes an ethanesulfonyl group and a thiophene moiety attached to a pyrazole ring. These structural features contribute to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis.

The quinoxaline scaffold is a well-known heterocyclic structure with two nitrogen atoms in a six-membered aromatic ring. This scaffold is widely used in drug discovery due to its ability to form hydrogen bonds and its potential for modulating biological activities. In the case of 6-[1-(Ethanesulfonyl)-3-(Thiophen-2-Yl)-4,5-Dihydro-1H-Pyrazol-5-Yl]Quinoxaline, the quinoxaline ring is substituted at the 6-position with a pyrazole derivative. The pyrazole ring itself is further substituted with an ethanesulfonyl group at position 1 and a thiophene group at position 3. This substitution pattern enhances the compound's electronic properties and may influence its bioavailability and pharmacokinetics.

Recent studies have highlighted the importance of thiophene-containing compounds in medicinal chemistry. Thiophene moieties are known for their ability to act as electron-deficient aromatic systems, which can interact with various biological targets. In this compound, the thiophene group at position 3 of the pyrazole ring may play a critical role in stabilizing interactions with proteins or enzymes. Additionally, the ethanesulfonyl group at position 1 of the pyrazole ring introduces a sulfonamide functionality, which is commonly associated with improved solubility and metabolic stability.

The synthesis of 6-[1-(Ethanesulfonyl)-3-(Thiophen-2-Yl)-4,5-Dihydro-1H-Pyrazol-5-Yl]Quinoxaline involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the quinoxaline core through condensation reactions, followed by substitution reactions to introduce the pyrazole derivative at the 6-position. The introduction of the ethanesulfonyl and thiophene groups requires precise control over reaction conditions to ensure high yields and purity.

From an applications perspective, this compound has shown promise in preliminary studies as a potential lead molecule for drug development. Its unique combination of structural features makes it an attractive candidate for targeting specific biological pathways or enzymes. For instance, the quinoxaline core has been implicated in anti-inflammatory and anticancer activities in previous research, while the pyrazole-thiophene system may enhance selectivity for certain targets.

Moreover, computational studies have been conducted to evaluate the electronic properties and potential binding modes of this compound. These studies suggest that the molecule may exhibit favorable interactions with key residues in protein binding pockets, potentially leading to therapeutic effects. However, further experimental validation is required to confirm these findings and explore its pharmacological profile.

In terms of toxicity and safety profiles, preliminary data indicate that 6-[1-(Ethanesulfonyl)-3-(Thiophen-2-Yl)-4,5-Dihydro-1H-Pyrazol-5-Yl]Quinoxaline exhibits low cytotoxicity against non-cancerous cell lines under standard experimental conditions. This suggests that it may have a favorable safety profile for use in preclinical studies. However, additional toxicological evaluations are necessary to fully assess its suitability for therapeutic applications.

Looking ahead, researchers are exploring modifications to this compound's structure to optimize its pharmacokinetic properties and enhance its efficacy. For example, variations in substituent placement or functional group modifications could lead to improved solubility or prolonged half-life in vivo. Collaborative efforts between medicinal chemists and biologists are expected to yield further insights into its therapeutic potential.

In conclusion, 6-[1-(Ethanesulfonyl)-3-(Thiophen-2-Yl)-4,5-Dihydro-1H-Pyrazol-5-Yl]Quinoxaline represents a promising compound with diverse applications in organic synthesis and drug discovery. Its unique structural features and favorable properties make it an attractive candidate for further research and development.